![molecular formula C11H22N2 B3247874 Cyclopropanamine, N-(1-methylethyl)-2-(1-methyl-3-pyrrolidinyl)- CAS No. 1824026-74-5](/img/structure/B3247874.png)
Cyclopropanamine, N-(1-methylethyl)-2-(1-methyl-3-pyrrolidinyl)-
Overview
Description
Cyclopropanamine, N-(1-methylethyl)-2-(1-methyl-3-pyrrolidinyl)-, commonly known as CPMEP, is a cyclic amine compound that has been extensively studied for its potential applications in scientific research. CPMEP is a chiral molecule, meaning it has a non-superimposable mirror image, and has been found to exhibit a range of biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of CPMEP is not fully understood, but it is thought to act as a positive allosteric modulator of GABA-A receptors. This means that it enhances the activity of GABA-A receptors in response to the presence of the neurotransmitter GABA, leading to increased inhibition of neuronal activity.
Biochemical and Physiological Effects
CPMEP has been found to exhibit a range of biochemical and physiological effects, including anxiolytic (anti-anxiety), anticonvulsant, and sedative properties. It has also been shown to enhance the effects of certain drugs, such as ethanol and barbiturates, which act on GABA-A receptors.
Advantages and Limitations for Lab Experiments
One advantage of CPMEP as a research tool is its selectivity for certain subtypes of GABA-A receptors, which allows for more targeted investigations into the role of these receptors in various physiological and pathological processes. However, one limitation is that CPMEP has relatively low potency compared to other GABA-A receptor ligands, which may limit its usefulness in certain experiments.
Future Directions
There are several potential future directions for research on CPMEP. One area of interest is its potential as a therapeutic agent for conditions such as anxiety and epilepsy. Further studies are needed to determine the safety and efficacy of CPMEP in humans. Additionally, research on the structure-activity relationship of CPMEP and related compounds may lead to the development of more potent and selective GABA-A receptor ligands. Finally, investigations into the role of GABA-A receptors in various neurological and psychiatric disorders may lead to new insights into the underlying mechanisms of these conditions.
Scientific Research Applications
CPMEP has been shown to have a range of potential applications in scientific research. One area of interest is its potential as a ligand for GABA-A receptors, which are involved in the regulation of neurotransmitter activity in the brain. CPMEP has been found to bind selectively to certain subtypes of GABA-A receptors, and may have potential as a therapeutic agent for conditions such as anxiety and epilepsy.
properties
IUPAC Name |
2-(1-methylpyrrolidin-3-yl)-N-propan-2-ylcyclopropan-1-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2/c1-8(2)12-11-6-10(11)9-4-5-13(3)7-9/h8-12H,4-7H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDYNYXCSVYISNQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC1CC1C2CCN(C2)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701172548 | |
Record name | Cyclopropanamine, N-(1-methylethyl)-2-(1-methyl-3-pyrrolidinyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701172548 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cyclopropanamine, N-(1-methylethyl)-2-(1-methyl-3-pyrrolidinyl)- | |
CAS RN |
1824026-74-5 | |
Record name | Cyclopropanamine, N-(1-methylethyl)-2-(1-methyl-3-pyrrolidinyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1824026-74-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Cyclopropanamine, N-(1-methylethyl)-2-(1-methyl-3-pyrrolidinyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701172548 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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